Cas no 2490404-40-3 (3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride)

• Product Name: 3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride
• CAS No: 2490404-40-3
• MF: C₉H₁₂Cl₂N₄
• MW: 247.12437915802
• MDL: MFCD32852464
• CID: 5669558
• PubChem ID: 154878735
• Update Time: 2025-05-19

3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4607405514
• EN300-27114690
• 3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride
• 3-(5-Methyltriazol-1-yl)aniline;dihydrochloride
• 2490404-40-3

• MDL： MFCD32852464
• Inchi： 1S/C9H10N4.2ClH/c1-7-6-11-12-13(7)9-4-2-3-8(10)5-9;;/h2-6H,10H2,1H3;2*1H
• InChI Key： YLLPYOAVIPYDPO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(=CN=N1)C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 246.0439018g/mol
• Monoisotopic Mass: 246.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride

3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline Dihydrochloride (CAS No. 2490404-40-3): A Comprehensive Overview

3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride (CAS No. 2490404-40-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole-aniline structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula is C9H11Cl2N5, and it features a 5-methyl-1H-1,2,3-triazole moiety linked to an aniline group, which is further stabilized as a dihydrochloride salt.

The growing interest in 3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role in click chemistry, a field that has revolutionized the synthesis of complex molecules. The compound's ability to participate in azide-alkyne cycloaddition reactions makes it a versatile building block for creating novel pharmaceuticals, agrochemicals, and materials.

One of the most frequently asked questions about CAS No. 2490404-40-3 is its solubility and stability under various conditions. Studies indicate that the dihydrochloride form enhances the compound's water solubility, making it more amenable to biological assays. Additionally, its stability in aqueous solutions at neutral pH makes it suitable for in vitro and in vivo studies, a topic of high relevance in current biomedical research.

The compound's triazole ring is a key structural feature that contributes to its bioactivity. Triazoles are known for their antimicrobial, antifungal, and anticancer properties, which align with the rising demand for new therapeutic agents. As such, 3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride is often explored in the context of drug repurposing and targeted therapy, two hot topics in modern pharmacology.

From a synthetic chemistry perspective, the compound's aniline group offers opportunities for further functionalization. This flexibility is particularly valuable in the design of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are gaining traction in the treatment of previously undruggable targets. Researchers are also investigating its potential in covalent inhibitor design, a strategy that has shown promise in oncology and infectious diseases.

Market trends indicate a steady increase in the demand for 3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride, particularly in the Asia-Pacific region, where pharmaceutical innovation is accelerating. The compound's compatibility with high-throughput screening platforms further enhances its appeal to drug discovery teams. Its role in the development of kinase inhibitors and GPCR modulators is another area of active investigation, reflecting the broader industry focus on precision medicine.

In summary, 3-(5-methyl-1H-1,2,3-triazol-1-yl)aniline dihydrochloride (CAS No. 2490404-40-3) is a multifaceted compound with significant potential in both academic and industrial settings. Its unique chemical properties, combined with its applicability in cutting-edge research areas, make it a subject of ongoing interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.